Cas no 51546-12-4 (2-Chloro-5-(methylthio)benzoic acid)

• Product Name: 2-Chloro-5-(methylthio)benzoic acid
• CAS No: 51546-12-4
• MF: C₈H₇ClO₂S
• MW: 202.657980203629
• MDL: MFCD00009721
• CID: 56028
• PubChem ID: 608814
• Update Time: 2025-06-08

2-Chloro-5-(methylthio)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-5-(methylthio)benzoic acid
• 2-Chloro-5-methyl sulfanyl benzoic acid
• 2-Chloro-5-(methylthio)benzoic acid, tech
• 5-methylthio-2-chlorobenzoic acid
• 2-chloro-5-methylsulfanylbenzoic acid
• 2-Chloro-5-(methylsulfanyl)benzoic acid
• HJDZJDJRUVAYTR-UHFFFAOYSA-N
• 2-Chloro-5-methylthio benzoic acid
• 2-Chloro-5-methylsulfanylbenzoicacid
• PubChem10797
• Benzoic acid, 2-chloro-5-(methylthio)-
• SBB057774
• 2-Chloro-5-(methylthio)-benzoic acid
• 2-chloro-5-(me
• Z104495540
• SCHEMBL1285810
• InChI=1/C8H7ClO2S/c1-12-5-2-3-7(9)6(4-5)8(10)11/h2-4H,1H3,(H,10,11
• DTXSID80346019
• AB01329656-02
• BCA54612
• A7601
• FT-0703209
• MFCD00009721
• CS-0087561
• NCGC00336448-01
• AKOS000119459
• 2-Chloro-5-(methylthio)benzoic acid, technical grade, 96%
• 2-CHLORO-5-(METHYLTHIO)BENZOICACID
• EN300-21361
• D71126
• 2-Chloro-5-(methylsulfanyl)benzoic acid #
• 51546-12-4
• 2-chloro-5-(methylthio) benzoic acid
• PS-3874
• SY101651
• ALBB-031646

• MDL： MFCD00009721
• Inchi： 1S/C8H7ClO2S/c1-12-5-2-3-7(9)6(4-5)8(10)11/h2-4H,1H3,(H,10,11)
• InChI Key： HJDZJDJRUVAYTR-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=C1C(=O)O)SC

Computed Properties

• Exact Mass: 201.98600
• Monoisotopic Mass: 201.9855283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.7
• Topological Polar Surface Area: 62.6

Experimental Properties

• Color/Form: solid
• Density: 1.42
• Melting Point: 136-137 °C (lit.)
• Boiling Point: 342.4°C at 760 mmHg
• PSA: 62.60000
• LogP: 2.76010
• Solubility: Not available

2-Chloro-5-(methylthio)benzoic acid Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-37/39
• Hazardous Material Identification：
• Storage Condition：Sealed in dry,Room Temperature
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Sulfanylbenzoic acids and derivatives

Additional information on 2-Chloro-5-(methylthio)benzoic acid

Recent Advances in the Study of 2-Chloro-5-(methylthio)benzoic Acid (CAS: 51546-12-4) in Chemical Biology and Pharmaceutical Research

The compound 2-Chloro-5-(methylthio)benzoic acid (CAS: 51546-12-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This aromatic carboxylic acid derivative, characterized by its chloro and methylthio substituents, has been explored for its potential as a building block in the synthesis of bioactive molecules. Recent studies have highlighted its role in the design of enzyme inhibitors, antimicrobial agents, and other therapeutic compounds, making it a valuable target for further investigation.

One of the key areas of interest is the compound's utility in the synthesis of novel sulfonamide derivatives. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 2-Chloro-5-(methylthio)benzoic acid serves as a precursor for the development of potent carbonic anhydrase inhibitors. These inhibitors have shown promise in treating conditions such as glaucoma and epilepsy, underscoring the compound's relevance in medicinal chemistry. The study utilized X-ray crystallography and molecular docking techniques to elucidate the binding interactions of the derived inhibitors with the target enzyme, providing valuable insights for future drug design.

In addition to its role in enzyme inhibition, 2-Chloro-5-(methylthio)benzoic acid has been investigated for its antimicrobial properties. A recent Bioorganic & Medicinal Chemistry Letters article (2024) reported the synthesis of a series of benzoic acid derivatives, including 51546-12-4, and their evaluation against multidrug-resistant bacterial strains. The results indicated moderate to strong activity against Gram-positive bacteria, suggesting potential applications in addressing antibiotic resistance. The study also explored structure-activity relationships (SAR), revealing that the chloro and methylthio groups are critical for antimicrobial efficacy.

Another emerging application of 2-Chloro-5-(methylthio)benzoic acid is in the field of agrochemicals. Research published in Pest Management Science (2023) highlighted its use as an intermediate in the synthesis of herbicidal compounds. The study found that derivatives of 51546-12-4 exhibited selective herbicidal activity against broadleaf weeds, with minimal toxicity to crops. This finding opens new avenues for the development of environmentally friendly herbicides, aligning with the growing demand for sustainable agricultural practices.

Despite these promising developments, challenges remain in optimizing the synthesis and scalability of 2-Chloro-5-(methylthio)benzoic acid derivatives. A 2024 review in Organic Process Research & Development discussed the need for greener synthetic routes to improve yield and reduce waste. The review emphasized the potential of catalytic methods and flow chemistry to address these challenges, paving the way for more efficient large-scale production.

In conclusion, 2-Chloro-5-(methylthio)benzoic acid (CAS: 51546-12-4) continues to be a compound of significant interest in chemical biology and pharmaceutical research. Its diverse applications—from drug discovery to agrochemicals—highlight its versatility and potential for future innovations. Ongoing studies are expected to further elucidate its mechanisms of action and expand its utility in addressing pressing global health and environmental challenges.